1-(4-chlorophenyl)-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]cyclopentane-1-carboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]cyclopentane-1-carboxamide
• InChI: InChI=1S/C25H30ClNO3/c26-22-10-8-19(9-11-22)24(14-4-5-15-24)23(28)27-18-25(29,20-6-2-1-3-7-20)21-12-16-30-17-13-21/h1-3,6-11,21,29H,4-5,12-18H2,(H,27,28)
• InChI Key: DUBYDGABRAANTM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=C(C=C2)Cl)C(=O)NCC(C3CCOCC3)(C4=CC=CC=C4)O
• Molecular Formula: C25H30ClNO3
• Molecular Weight: 428.0 g/mol
• CAS No.: 2034454-92-5

Description

1-(4-chlorophenyl)-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]cyclopentane-1-carboxamide is a useful research compound. Its molecular formula is C25H30ClNO3 and its molecular weight is 427.97. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methods

• Ultrasound Irradiation Synthesis : A method involving ultrasound irradiation has been used for synthesizing related compounds, showcasing an approach to enhance reaction efficiency and regioselectivity (Machado et al., 2011).

• One-Pot Synthesis : A one-pot synthesis method for similar compounds highlights a streamlined approach to producing complex molecules efficiently (Biradar et al., 2009).

Chemical Reactions and Properties

• Ring Formation : Studies on reactions leading to 1,2-dioxane ring formation provide insights into the chemical properties and potential applications of related compounds (Nishino et al., 1991).

• Hydrogen Bonding : Research on the hydrogen bonding of anticonvulsant enaminones related to the compound helps understand its potential pharmaceutical applications (Kubicki et al., 2000).

Biological Applications

• Photodynamic Therapy Agents : Studies on novel fluorinated chlorins for photodynamic therapy against melanoma and esophagus cancer suggest potential therapeutic uses for similar compounds (Pereira et al., 2021).

• Anticancer and Antimicrobial Agents : Synthesis and evaluation of pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents indicate possible applications in cancer treatment and antimicrobial therapy (Rahmouni et al., 2016).

Analytical Applications

• Crystal and Molecular Structure Analysis : The synthesis and structural analysis of related compounds, such as ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate, provide insights into their molecular properties (Achutha et al., 2017).

• Reversible Fluorescence Switches : Research on derivatives of tetraphenylethene demonstrates their potential as reversible fluorescence switches, which could have applications in chemical sensing and environmental monitoring (Wang et al., 2015).